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Compound of Interest

Compound Name:
5-Chloro-2-fluoro-3-

methoxyphenol

Cat. No.: B7963499

Get Quote

Proper Disposal Procedures for 5-Chloro-2-fluoro-3-methoxyphenol

Executive Summary: Immediate Action Plan
Classification:Halogenated Organic Waste.

Core Directive:ZERO DRAIN DISPOSAL. Under no circumstances should this compound

enter municipal water systems due to the stability of the halogenated phenol ring and

potential for aquatic toxicity.

Segregation: Keep separate from strong oxidizers and alkaline bases.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
Before handling waste, verify the chemical identity to ensure protocol alignment. This

compound is a specialized fluorinated building block often used in medicinal chemistry.
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Property Detail

Chemical Name 5-Chloro-2-fluoro-3-methoxyphenol

CAS Number 1785505-25-0

Molecular Formula C₇H₆ClFO₂

Physical State Solid (typically off-white to pale yellow powder)

Primary Hazards
Skin/Eye Irritant (H315, H319), Acute Toxicity

(Oral) (H302), Respiratory Irritant (H335).

Reactivity

Incompatible with strong oxidizing agents and

acid chlorides. Phenolic proton is weakly acidic

(pKa ~8-10).

Pre-Disposal: Segregation & Compatibility
Why Segregation Matters: Halogenated phenols can form toxic byproducts (such as dioxins

or chlorophenols) if incinerated at low temperatures or mixed with incompatible waste

streams.

The "Red Flag" Incompatibles:

Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of exothermic reaction and toxic gas

evolution.

Strong Bases (e.g., Sodium Hydroxide): Will deprotonate the phenol, increasing water

solubility and mobility, but does not neutralize the halogenated hazard.

Waste Stream Classification
Correct classification ensures the waste is routed to the proper incinerator.
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Waste Type RCRA / Regulatory Status Labeling Requirement

Pure Solid
Hazardous Waste -

Toxic/Irritant

"Solid Waste: 5-Chloro-2-

fluoro-3-methoxyphenol.

Halogenated."

In Solution Halogenated Solvent Waste

"Halogenated Organic Waste.

Contains: [Solvent] + Trace

Phenol."

Contaminated Debris Hazardous Waste - Debris
"Contaminated PPE/Wipes -

Halogenated Phenol."

Note on RCRA Codes: While not explicitly P-listed or U-listed by specific name, this compound

is treated as a characteristic waste if it exhibits toxicity (D-codes) or simply as Non-RCRA

Regulated Hazardous Waste (depending on state) that must be incinerated due to halogen

content.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

shipping container if empty.

Transfer: Transfer the solid waste into the container using a chemically resistant spatula.

Avoid generating dust.

Labeling: Affix a hazardous waste label immediately. Clearly mark "Halogenated".

Secondary Containment: Place the primary container inside a clear sealable bag (Zip-lock

style) to prevent contamination of the outer surface.
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Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Protocol B: Liquid Waste Disposal (Solutions)
Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol) is compatible with

the "Halogenated Waste" carboy.

pH Check: If the solution was part of a reaction mixture, check pH. Neutralize to pH 5-9 if

extremely acidic or basic before adding to the main carboy to prevent drum pressurization.

Transfer: Pour into the Halogenated Solvent waste stream (Red Can/Yellow Carboy

typically).

Log Entry: Record the addition on the waste tag, specifically noting "Halogenated Phenol"

content.

Visual Workflows
Figure 1: Waste Stream Decision Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7963499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation: 
5-Chloro-2-fluoro-3-methoxyphenol

Physical State?

Solid / Powder Liquid / Solution
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Label: 'Contains Halogenated Phenol'

Add to Halogenated 
Solvent Carboy

Yes (e.g., DCM)

Segregate as 
'Non-Halogenated with 

Halogenated Contaminant'

No (e.g., MeOH)

Ship for High-Temp Incineration
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Caption: Decision logic for routing 5-Chloro-2-fluoro-3-methoxyphenol waste to the correct

disposal stream.

Figure 2: Emergency Spill Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7963499/docs?utm_src=pdf-body-img#5-chloro-2-fluoro-3-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b7963499/docs?utm_src=pdf-body#5-chloro-2-fluoro-3-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7963499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected Assess Volume & State Don PPE: 
Nitrile Gloves + Goggles + Lab Coat

Solid Spill

Liquid Spill

Cover with wet paper towel 
(prevent dust) -> Scoop

Absorb with Vermiculite 
or Universal Pad

Double Bag Waste Clean surface with 
soap & water

Click to download full resolution via product page

Caption: Immediate operational workflow for containing and cleaning accidental spills.

Emergency Response (Spills)
Minor Spill (< 5g/5mL):

Alert: Notify nearby personnel.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty, use a

N95 mask or work in a hood.

Containment:

Solid: Do not dry sweep (creates dust). Cover with a wet paper towel, then scoop into a

bag.

Liquid: Use vermiculite or universal absorbent pads.

Decontamination: Wipe the surface with a soap/water solution. Do not use bleach

(potential reaction with phenolic ring).

Disposal: Place all cleanup materials into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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